Cas no 1270368-88-1 (3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANENITRILE)

• Product Name: 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANENITRILE
• CAS No: 1270368-88-1
• MF: C₉H₈Cl₂N₂
• MW: 215.079219818115
• CID: 5588782
• PubChem ID: 83704348
• Update Time: 2025-05-20

3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-3,4-dichloro-
• 1270368-88-1
• N15103

• Inchi： 1S/C9H8Cl2N2/c10-7-2-1-6(5-8(7)11)9(13)3-4-12/h1-2,5,9H,3,13H2
• InChI Key： DBISZULIWLXZJR-UHFFFAOYSA-N
• SMILES： C(#N)CC(N)C1=CC=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 214.0064537g/mol
• Monoisotopic Mass: 214.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 380.9±37.0 °C(Predicted)
• pka: 6.28±0.10(Predicted)

Additional information on 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANENITRILE

Comprehensive Overview of 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANENITRILE (CAS No. 1270368-88-1)

3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANENITRILE (CAS No. 1270368-88-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, characterized by its 3,4-dichlorophenyl moiety, is a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the amino and nitrile functional groups, make it a versatile building block for drug discovery and material science applications.

The compound's CAS number 1270368-88-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Researchers are particularly interested in its potential as a precursor for central nervous system (CNS) therapeutics and antimicrobial agents, aligning with current trends in addressing global health challenges. The 3,4-dichlorophenyl group is known to enhance lipophilicity, which can improve blood-brain barrier penetration—a critical factor in CNS drug development.

In the context of green chemistry, 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANENITRILE has been studied for its role in sustainable synthesis routes. Recent publications highlight its use in catalyzed asymmetric reactions, a hot topic in pharmaceutical manufacturing to reduce waste and energy consumption. This aligns with the growing demand for eco-friendly synthetic methods, a frequent search query among chemists and environmental scientists.

The compound's nitrile group (-CN) offers diverse reactivity, enabling transformations into carboxylic acids, amides, or heterocycles. This versatility explains why CAS 1270368-88-1 appears in patents related to crop protection chemicals and biodegradable polymers. With increasing interest in precision agriculture, searches for 3,4-dichlorophenyl derivatives have surged, as they often exhibit herbicidal or fungicidal properties.

Analytical characterization of 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANENITRILE typically involves advanced techniques like HPLC-MS and NMR spectroscopy—methods commonly queried by quality control professionals. The compound's stability under various pH conditions is another researched aspect, particularly for formulation scientists optimizing drug delivery systems.

From a commercial perspective, suppliers often tag CAS No. 1270368-88-1 with keywords like high-purity research chemicals and pharma intermediates to meet buyer search patterns. The compound's pricing trends are monitored by procurement specialists, especially since nitrile-containing compounds have shown supply chain resilience during raw material shortages.

Emerging applications in material science are expanding the compound's utility beyond life sciences. Its incorporation into liquid crystal formulations and conductive polymers responds to the electronics industry's demand for novel organic semiconductors—a trending research area with high search volumes in scientific literature.

Safety data sheets for 1270368-88-1 emphasize standard laboratory precautions, reflecting the compound's classification as a research-grade material. Proper handling protocols are frequently searched by new laboratory personnel, underscoring the importance of clear technical documentation for specialized chemicals like this amino nitrile derivative.

The synthesis of 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANENITRILE often involves Michael addition reactions, a fundamental organic transformation that remains a teaching focus in advanced chemistry courses. This educational relevance contributes to consistent search traffic from academic users seeking mechanistic insights or synthetic protocols.

Patent analysis reveals that CAS 1270368-88-1 appears in intellectual property related to neurodegenerative disease treatments, coinciding with increased public interest in Alzheimer's and Parkinson's research. The compound's potential to modulate neurotransmitter systems makes it a candidate for targeted drug design strategies that dominate current medicinal chemistry discussions.

In analytical method development, the chromatographic behavior of this compound is frequently studied, particularly for impurity profiling in pharmaceutical quality assurance. These technical aspects generate steady search queries from analytical chemists optimizing HPLC separation methods for structurally similar compounds.

The environmental fate of 3,4-dichlorophenyl-containing compounds like this nitrile derivative is another active research area. Biodegradation studies and ecotoxicity assessments respond to regulatory requirements and sustainability concerns—topics that frequently appear in environmental chemistry forums and search engines.

As research continues, 3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANENITRILE maintains its status as a valuable tool for chemists exploring structure-activity relationships. Its balanced molecular properties exemplify the design principles behind modern bioactive compounds, making CAS 1270368-88-1 a persistent subject of scientific inquiry and industrial application.